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Compound of Interest

Compound Name: ADX61623

Cat. No.: B15543780

For Immediate Use by Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of ADX61623, a potent, nonsteroidal negative allosteric modulator of the Follicle-
Stimulating Hormone Receptor (FSHR). Due to the absence of a specific Safety Data Sheet
(SDS), the following procedures are based on established best practices for the handling and
disposal of biologically active, novel research compounds. All personnel must consult their
institution's Environmental Health and Safety (EHS) department for specific local and federal
regulations.

l. Pre-Disposal Hazard Assessment and Personal
Protective Equipment (PPE)

Given that ADX61623 is a potent modulator of a key biological receptor, it must be treated as a
potentially hazardous substance. The full toxicological properties of this compound are not yet
characterized. Therefore, strict adherence to safety protocols is mandatory to minimize
exposure risk.

Required Personal Protective Equipment (PPE):
o Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
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e Lab Coat: A standard laboratory coat is required.

e Respiratory Protection: A fume hood should be used when handling the solid compound or
preparing solutions.

Il. Waste Segregation and Characterization

Proper segregation of waste streams is the first and most critical step in the disposal process.
Do not mix ADX61623 waste with general laboratory trash.

Waste Categories:
o Solid Waste:

o Unused or expired ADX61623 powder.

o Contaminated consumables: pipette tips, weighing papers, microfuge tubes, and gloves.
e Liquid Waste:

o Solutions containing ADX61623 (e.g., in DMSO or other solvents).

o Solvent rinses of contaminated glassware.
e Sharps Waste:

o Needles, syringes, or any other sharp objects contaminated with ADX61623.
lll. Step-by-Step Disposal Procedures
A. Solid Waste Disposal:

o Collection: Place all solid waste contaminated with ADX61623 into a designated, leak-proof,
and clearly labeled hazardous waste container.

o Labeling: The container must be labeled with "Hazardous Waste" and the full chemical
name: "ADX61623".
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o Storage: Store the sealed container in a designated satellite accumulation area within the
laboratory, away from incompatible materials.

B. Liquid Waste Disposal:

e Collection: Collect all liquid waste containing ADX61623 in a sealable, chemical-resistant
container (e.g., a high-density polyethylene bottle).

¢ Solvent Segregation: If possible, use separate waste containers for halogenated and non-
halogenated solvents.

e Labeling: Clearly label the container with "Hazardous Waste," the chemical name
"ADX61623," and the solvent(s) used (e.g., "ADX61623 in DMSQO").

o Storage: Keep the liquid waste container tightly sealed and stored in a secondary
containment bin within a designated satellite accumulation area.

C. Sharps Waste Disposal:

o Collection: Immediately place all sharps contaminated with ADX61623 into a designated,
puncture-proof sharps container.

e Labeling: The sharps container must be labeled as "Chemically Contaminated Sharps" and
include the name "ADX61623".

» Disposal: Do not overfill the sharps container. Once it is two-thirds full, seal it and arrange for
disposal through your institution's EHS department.

IV. Quantitative Data and Disposal Summary

The following table summarizes the key disposal information for ADX61623.
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Container Labeling .
Waste Type . ) Key Disposal Notes
Requirements Instructions
Do not mix with
) Leak-proof, sealable "Hazardous Waste,"
Solid Waste ) general laboratory
container "ADX61623"

trash.

Keep container sealed
) ) "Hazardous Waste," )
o Chemical-resistant, ) when not in use. Use
Liquid Waste "ADX61623," and list
sealable bottle secondary
of solvents )
containment.

"Chemically Do not recap needles.
Puncture-proof sharps ) ]
Sharps Waste Contaminated Do not overfill the

container )
Sharps," "ADX61623" container.

V. Final Disposal and Decontamination

o EHS Coordination: Once your waste containers are ready for disposal, contact your
institution's EHS department to schedule a pickup. Complete all necessary hazardous waste

disposal forms as required.

o Glassware Decontamination: Any reusable glassware that has come into contact with
ADX61623 should be decontaminated by rinsing with a suitable solvent, followed by a triple
rinse with water. The initial solvent rinse should be collected as hazardous liquid waste.

VIi. Experimental Workflow and Disposal Pathway

The following diagrams illustrate the logical workflow for the proper disposal of ADX61623.
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Caption: ADX61623 Disposal Workflow Diagram.

This guide is intended to provide essential safety and logistical information for the proper
disposal of ADX61623. By adhering to these procedures, you contribute to a safe laboratory
environment and ensure regulatory compliance. Always prioritize safety and consult your
institution's EHS department with any questions.

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of ADX61623].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543780#adx61623-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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